Cas no 98677-87-3 (phenanthren-9-ylacetyl chloride)
98677-87-3 structure
Product Name:phenanthren-9-ylacetyl chloride
CAS No:98677-87-3
MF:C16H11ClO
MW:254.710943460464
CID:1993343
PubChem ID:176784
Update Time:2025-04-21
phenanthren-9-ylacetyl chloride Chemical and Physical Properties
Names and Identifiers
-
- phenanthren-9-ylacetyl chloride
- 2-phenanthren-9-ylacetyl chloride
- 98677-87-3
- DTXSID80243771
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- Inchi: 1S/C16H11ClO/c17-16(18)10-12-9-11-5-1-2-6-13(11)15-8-4-3-7-14(12)15/h1-9H,10H2
- InChI Key: GPJUXCIZJSXSLT-UHFFFAOYSA-N
- SMILES: ClC(CC1C=C2C=CC=CC2=C2C=CC=CC2=1)=O
Computed Properties
- Exact Mass: 254.05
- Monoisotopic Mass: 254.05
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 314
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.9
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- Density: 1.28
- Boiling Point: 432.4°C at 760 mmHg
- Flash Point: 213.5°C
- Refractive Index: 1.693
phenanthren-9-ylacetyl chloride Related Literature
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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Goonay Yousefalizadeh,Shideh Ahmadi,Nicholas J. Mosey,Kevin G. Stamplecoskie Nanoscale, 2021,13, 242-252
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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